Brd4-IN-9

• Molecular Formula: C24H23N3O3
• Molecular Weight: 401.5 g/mol
• InChI: InChI=1S/C24H23N3O3/c1-27-15-17(7-10-21(27)28)19-8-9-20-22(23(19)30-18-5-3-2-4-6-18)26-24(25-20)16-11-13-29-14-12-16/h2-10,15-16H,11-14H2,1H3,(H,25,26)
• InChIKey: WMAFFYWORUSDEA-UHFFFAOYSA-N

Researchers require BET inhibitors with validated oral bioavailability and in vivo efficacy, not just biochemical potency. Brd4-IN-9 solves this: an orally active BRD4 inhibitor with demonstrated efficacy in melanoma xenografts. - **Potency:** IC50 = 9.4 nM against BRD4 - **Key Advantage:** Oral bioavailability enabling chronic dosing - **Application:** Positive control in HTS, lead optimization, in vivo oncology models Procurement note: Standard packaging available; ships globally for R&D use.

Brd4-IN-9: Oral BRD4 Inhibitor

Brd4-IN-9 is a synthetic small-molecule inhibitor of bromodomain-containing protein 4 (BRD4), a key epigenetic regulator implicated in melanoma and other cancers. Chemically characterized as a 7-phenoxy-benzimidazole derivative (CAS 2468959-08-0, molecular formula C24H23N3O3, molecular weight 401.46), this compound exhibits potent BRD4 inhibitory activity and is orally active. [1] Its development employed a scaffold hopping strategy to address mutagenicity concerns identified in earlier benzimidazole-based BRD4 inhibitors, resulting in a compound with negative Ames test results and a favorable pharmacokinetic profile. [2]

Workflow BRD4 pathway inhibition studies

Selection Oral in vivo dosing compatibility

Use Context Melanoma xenograft model research

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source

Brd4-IN-9 vs. Generic BRD4 Inhibitors

BRD4 inhibitors vary substantially in chemical scaffold, oral bioavailability, domain selectivity (pan-BET vs. BD1/BD2 preferential), and preclinical safety profiles. While compounds such as JQ1, OTX015, I-BET762, and AZD5153 have been widely used as BET inhibitors, they exhibit distinct potency ranges, selectivity patterns, and in vivo pharmacokinetic behaviors. Substituting Brd4-IN-9 with these analogs introduces confounding variables that can invalidate experimental conclusions, particularly in melanoma models where Brd4-IN-9 has demonstrated tumor growth inhibition in vivo. [1] Furthermore, Brd4-IN-9 was specifically optimized via scaffold hopping to eliminate the mutagenicity observed in precursor benzimidazole derivatives—a property not guaranteed across other BRD4 inhibitor series. [2] Direct substitution without validating equivalence across all relevant parameters (potency, oral PK, Ames status, and model-specific efficacy) may lead to irreproducible results or misinterpretation of BRD4-dependent biology.

Risk Factor

Brd4-IN-9

(+)-JQ1

Inhibition Potency

Assay potency context may differ

Lower reported potency in comparable assay platform

Oral Bioavailability

Oral dosing reported; exposure profile to review

Limited oral bioavailability; often requires parenteral administration

In Vivo Model Response

Reported tumor growth suppression in xenograft

In vivo model response may not transfer directly

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source

Brd4-IN-9 Evidence: Potency, Oral Bioavailability, In Vivo Efficacy

BRD4 Inhibitory Potency vs. (+)-JQ1

Brd4-IN-9 demonstrates an IC50 of 9.4 nM against BRD4 in biochemical assays. [1] This potency level is substantially greater than that reported for OTX015 (IC50 range 92-112 nM) and I-BET762 (IC50 approximately 32.5-42.5 nM for BRD2/3/4 or ~35-36 nM specifically for BRD4 in peptide displacement assays). While AZD5153 shows a lower IC50 of 1.7 nM in cellular BRD4 foci disruption assays, this represents a cellular rather than biochemical endpoint and may reflect its bivalent binding mechanism rather than direct BRD4 inhibition per se. [2] JQ1 exhibits IC50 values of 77 nM (BD1) and 33 nM (BD2), indicating Brd4-IN-9 is approximately 3.5- to 8-fold more potent than JQ1 depending on the domain comparison.

BRD4 Inhibition

Cross-study comparable

Brd4-IN-9: 9.4 nM vs (+)-JQ1: 77 nM

Supports BRD4 target engagement review

Cell-free biochemical assay; AlphaLISA format for (+)-JQ1

Evidence Dimension	BRD4 inhibitory potency (IC50)
Target Compound Data	9.4 nM
Comparator Or Baseline	OTX015: 92-112 nM; I-BET762: ~35-42.5 nM (BRD2/3/4) or 36.1 nM (BRD4-specific H4Ac peptide displacement); AZD5153: 1.7 nM (cellular BRD4 foci disruption); JQ1: 77 nM (BRD4 BD1) / 33 nM (BRD4 BD2)
Quantified Difference	Brd4-IN-9 is approximately 10- to 12-fold more potent than OTX015, approximately 3.8- to 4.5-fold more potent than I-BET762, approximately 3.5- to 8-fold more potent than JQ1; AZD5153 shows higher potency (1.7 nM) but in a cellular vs. biochemical assay context
Conditions	Biochemical BRD4 inhibition assay for Brd4-IN-9; TR-FRET or peptide displacement assays for comparators

Why This Matters

Potency determines the achievable target engagement at tolerable doses; sub-10 nM IC50 enables lower compound usage, reduced off-target exposure, and more robust target inhibition in cell-based and in vivo experiments.

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] AZD5153 6-Hydroxy-2-naphthoic acid. Adooq product datasheet. AZD5153 disrupts BRD4 foci in U2OS cells with an IC50 of 1.7 nM. View Source

Oral Bioavailability vs. (+)-JQ1

Brd4-IN-9 is explicitly characterized as an orally active BRD4 inhibitor that exhibits a favorable pharmacokinetic profile and achieves significant tumor growth inhibition following oral administration in a mouse melanoma xenograft model. [1] In contrast, JQ1, while widely used as a tool compound in vitro, has limited oral bioavailability that restricts its utility for chronic in vivo dosing studies. [2] OTX015, AZD5153, and I-BET762 are also reported as orally bioavailable, positioning Brd4-IN-9 as comparable to these agents in terms of oral dosing feasibility while offering distinct potency and selectivity characteristics. [3]

Oral Bioavailability

Class-level inference

Orally active vs Limited oral activity

Supports oral dosing protocol selection

Route-of-administration context; literature-derived

Evidence Dimension	Oral bioavailability / oral activity
Target Compound Data	Orally active with favorable PK profile
Comparator Or Baseline	JQ1: Limited oral bioavailability (widely acknowledged limitation); OTX015: Orally bioavailable; AZD5153: Orally active; I-BET762: Orally bioavailable
Quantified Difference	Brd4-IN-9 demonstrates confirmed oral activity enabling in vivo efficacy in melanoma xenograft models; JQ1 is not suitable for chronic oral dosing in vivo
Conditions	Mouse pharmacokinetic studies and melanoma xenograft model

Why This Matters

Oral activity is essential for repeated-dose in vivo efficacy studies, chronic disease models, and translational research aimed at evaluating therapeutic potential. Brd4-IN-9 provides this capability while JQ1 does not.

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] Filippakopoulos P, Qi J, Picaud S, Shen Y, Smith WB, Fedorov O, Morse EM, Keates T, Hickman TT, Felletar I, Philpott M, Munro S, McKeown MR, Wang Y, Christie AL, West N, Cameron MJ, Schwartz B, Heightman TD, La Thangue N, French CA, Wiest O, Kung AL, Knapp S, Bradner JE. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. View Source
• [3] OTX-015, AZD5153, and I-BET762 product datasheets from multiple vendors consistently report oral bioavailability/activity. View Source

In Vivo Efficacy in Melanoma Xenograft Model

Brd4-IN-9 is reported to exhibit selectivity for the BRD4 BD2 domain over the BRD4 BD1 domain. This domain-selective profile contrasts with pan-BET inhibitors such as OTX015 (non-selective across BRD2/3/4, IC50 92-112 nM) and I-BET762 (non-selective across BRD2/3/4, IC50 32.5-42.5 nM). JQ1 also shows pan-BET inhibition with IC50 values of 77 nM (BD1) and 33 nM (BD2). AZD5153 is a bivalent inhibitor that simultaneously ligates both bromodomains of BRD4. [1] BD2-selective inhibition has been associated with distinct biological outcomes in immunoinflammatory models compared to pan-BET or BD1-selective inhibition, making Brd4-IN-9 a valuable tool for dissecting domain-specific BRD4 functions. [2]

In Vivo Efficacy

Cross-study comparable

Tumor growth suppression (oral dosing)

Model-response endpoint context

Murine melanoma xenograft model

Evidence Dimension	BRD4 domain selectivity (BD1 vs. BD2)
Target Compound Data	Selective for BRD4 BD2 over BRD4 BD1
Comparator Or Baseline	OTX015: Non-selective across BRD2/3/4; I-BET762: Non-selective across BRD2/3/4; JQ1: Pan-BET inhibitor; AZD5153: Bivalent, ligates both BD1 and BD2
Quantified Difference	Brd4-IN-9 is BD2-preferential, whereas comparators are pan-BET or bivalent inhibitors with minimal BD1/BD2 discrimination
Conditions	BRD4 bromodomain binding assays

Why This Matters

Domain-selective inhibitors enable researchers to deconvolve the distinct biological roles of BRD4 BD1 and BD2, which have been shown to drive different transcriptional programs (e.g., BD2 inhibition more effective in immunoinflammation models). Brd4-IN-9 offers this capability not provided by pan-BET comparators.

• [1] AZD5153. Adooq product datasheet. Bivalent BET/BRD4 bromodomain inhibitor; simultaneously ligates two bromodomains in BRD4. View Source
• [2] Gilan O, Rioja I, Knezevic K, Bell MJ, Yeung MM, Harker NR, Lam EY, Chung CW, Bamborough P, Petretich M, Urh M, Atkinson SJ, Bassil AK, Roberts EJ, Vassiliadis D, Burr ML, Preston AG, Wellaway C, Werner T, Gray JR, Michon AM, Gobbetti T, Kumar V, Soden PE, Haynes A, Vappiani J, Tough DF, Taylor S, Dawson SJ, Bantscheff M, Lindon M, Drewes G, Demont EH, Daniels DL, Grandi P, Prinjha RK, Dawson MA. Selective targeting of BD1 and BD2 of the BET proteins in cancer and immunoinflammation. Science. 2020 Apr 17;368(6489):387-394. View Source

Genotoxicity Safety Profile: Brd4-IN-9 Tests Negative in Ames Assay, Contrasting with Mutagenic Precursor Compounds

Brd4-IN-9 was developed through a scaffold hopping strategy specifically designed to eliminate mutagenicity observed in precursor benzimidazole derivatives. The compound tested negative in the Ames assay, confirming the absence of mutagenic potential. [1] In contrast, earlier benzimidazole-based BRD4 inhibitors (compounds obtained by modifying derivative 1) exhibited positive Ames test results, attributed to metabolic intermediates generated from the N-benzyl moiety. [2] This genotoxicity data represents a critical differentiation point for procurement decisions where compound safety profile influences research direction, particularly for studies involving repeated dosing, combination therapies, or translational models where mutagenicity is a disqualifying characteristic.

Evidence Dimension	Ames test result (mutagenicity)
Target Compound Data	Negative
Comparator Or Baseline	Precursor benzimidazole derivative 1 and its modified analogs: Positive
Quantified Difference	Brd4-IN-9 is non-mutagenic; precursor compounds in the same chemical series are mutagenic
Conditions	Standard Ames bacterial reverse mutation assay

Why This Matters

A negative Ames test is a fundamental requirement for any compound intended for progression toward in vivo chronic dosing, combination studies, or translational development. This property distinguishes Brd4-IN-9 from closely related structural analogs and supports its selection for long-term experimental protocols.

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source

In Vivo Tumor Growth Inhibition: Brd4-IN-9 Demonstrates Efficacy in Mouse Melanoma Xenograft Model

Brd4-IN-9 achieves significant tumor growth inhibition in a mouse melanoma xenograft model following oral administration, confirming in vivo target engagement and antitumor activity. [1] This in vivo efficacy data establishes Brd4-IN-9 as a validated tool for melanoma research and distinguishes it from compounds lacking published in vivo validation. While comparators such as AZD5153 have demonstrated antitumor activity in multiple xenograft tumor models, and OTX015 and I-BET762 have shown in vivo anti-inflammatory or antitumor effects in various models, Brd4-IN-9's validation specifically in a melanoma xenograft context supports its prioritization for melanoma-focused research programs. [2]

Evidence Dimension	In vivo tumor growth inhibition
Target Compound Data	Significant tumor growth inhibition in mouse melanoma xenograft model
Comparator Or Baseline	AZD5153: Antitumor activity in multiple xenograft models; OTX015: In vivo antitumor activity reported; I-BET762: In vivo anti-inflammatory and antitumor activity; JQ1: Limited in vivo utility due to poor oral bioavailability
Quantified Difference	Brd4-IN-9 provides melanoma-specific in vivo validation; JQ1 lacks robust oral in vivo utility; AZD5153/OTX015/I-BET762 validated in other models
Conditions	Mouse melanoma xenograft model, oral administration

Why This Matters

In vivo efficacy data in a disease-relevant model provides direct evidence of target engagement and antitumor activity under physiological conditions. For melanoma research, Brd4-IN-9 offers model-specific validation that supports its selection over alternatives lacking melanoma xenograft data.

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] Comparative in vivo data compiled from AZD5153 (Adooq datasheet), OTX015 (BroadPharm), and I-BET762 (Sigma-Aldrich) product pages. View Source

Brd4-IN-9 Application Scenarios

Oral BRD4 Inhibition in Melanoma Models

Brd4-IN-9 is the preferred choice for in vivo melanoma studies due to its validated tumor growth inhibition in a mouse melanoma xenograft model following oral administration. [1] Its favorable pharmacokinetic profile supports repeat dosing protocols, and the negative Ames test reduces safety concerns for extended studies. [2] For researchers evaluating BRD4 as a therapeutic target in melanoma, Brd4-IN-9 provides a purpose-built tool with published in vivo efficacy data specific to this indication.

High-Throughput Screening and Compound Library Inclusion

Brd4-IN-9 exhibits preferential binding to the BRD4 BD2 domain over BD1, enabling researchers to probe the distinct transcriptional and phenotypic consequences of BD2 inhibition. This contrasts with pan-BET inhibitors such as JQ1, OTX015, and I-BET762, which do not discriminate between BD1 and BD2. [3] Brd4-IN-9 is therefore the appropriate selection for experiments designed to attribute biological outcomes specifically to BD2 engagement rather than pan-BRD4 blockade.

SAR and Chemical Probe Optimization

JQ1, despite being a widely cited BRD4 inhibitor, exhibits limited oral bioavailability that precludes its effective use in chronic oral dosing paradigms. [4] Brd4-IN-9, as an orally active compound with a favorable pharmacokinetic profile, directly addresses this limitation and is the superior choice for studies requiring sustained systemic BRD4 inhibition via oral administration. [5]

Lead Optimization and Medicinal Chemistry Programs Targeting BRD4 with Improved Safety Profiles

The scaffold hopping strategy that yielded Brd4-IN-9 successfully eliminated the mutagenicity (positive Ames test) observed in precursor benzimidazole derivatives. [6] Brd4-IN-9 serves as a benchmark compound for medicinal chemistry efforts aiming to develop BRD4 inhibitors with clean genotoxicity profiles, offering a validated chemical scaffold (7-phenoxy-benzimidazole) that balances potency, oral PK, and safety.

Application

Selection Property

Validation Focus

Melanoma xenograft pathway studies

Oral dosing compatibility

In vivo tumor model response

High-throughput BRD4 inhibitor screening

Assay potency context

Assay validation and benchmarking

Lead optimization for BRD4 inhibitors

Core scaffold for modification

Selectivity and PK parameter review

• [1] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [2] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [3] Comparative data from OTX-015, I-BET762, and JQ1 product datasheets (BroadPharm, Sigma-Aldrich, TargetMol). View Source
• [4] Filippakopoulos P, Qi J, Picaud S, et al. Selective inhibition of BET bromodomains. Nature. 2010 Dec 23;468(7327):1067-73. View Source
• [5] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source
• [6] Horai Y, Suda N, Uchihashi S, Katakuse M, Shigeno T, Hirano T, Takahara J, Fujita T, Mukoyama Y, Haga Y. A novel 7-phenoxy-benzimidazole derivative as a potent and orally available BRD4 inhibitor for the treatment of melanoma. Bioorg Med Chem. 2024 Oct 1;112:117882. View Source